Cas no 587878-77-1 (3-(Phenylethynyl)benzamide)

• Product Name: 3-(Phenylethynyl)benzamide
• CAS No: 587878-77-1
• MF: C₁₅H₁₁NO
• MW: 221.253943681717
• CID: 3166681
• PubChem ID: 11063993
• Update Time: 2025-05-20

3-(Phenylethynyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 587878-77-1
• 3-(Phenylethynyl)benzamide

• Inchi： 1S/C15H11NO/c16-15(17)14-8-4-7-13(11-14)10-9-12-5-2-1-3-6-12/h1-8,11H,(H2,16,17)
• InChI Key： UQZMQWIEFNXYDG-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#CC2C=CC=CC=2)C=1)N

Computed Properties

• Exact Mass: 221.084063974Da
• Monoisotopic Mass: 221.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 3-(Phenylethynyl)benzamide

3-(Phenylethynyl)benzamide: A Comprehensive Overview

3-(Phenylethynyl)benzamide, also known by its CAS registry number CAS No. 587878-77-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzamide group with a phenylethynyl substituent. The phenylethynyl group, consisting of a phenyl ring attached to an ethynyl (triple bond) moiety, introduces interesting electronic and structural properties to the molecule. These properties make 3-(Phenylethynyl)benzamide a valuable compound for various applications, including in pharmaceuticals, agrochemicals, and advanced materials.

The synthesis of 3-(Phenylethynyl)benzamide typically involves multi-step organic reactions. One common approach is the coupling of a benzoyl chloride derivative with a phenylethynyl amine under appropriate conditions. This reaction pathway ensures the formation of the amide bond while preserving the triple bond functionality of the phenylethynyl group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing side reactions and improving yields. These developments are particularly important for scaling up production for industrial applications.

The structural uniqueness of 3-(Phenylethynyl)benzamide lies in its conjugated system, which extends across the benzene rings and the ethynyl group. This extended conjugation imparts unique electronic properties, such as strong absorption in the ultraviolet-visible spectrum and high electron delocalization. These characteristics are advantageous in applications where light absorption or electron transport is critical, such as in organic photovoltaics (OPVs) and light-emitting diodes (LEDs). Recent studies have explored the use of this compound as an electron acceptor material in OPV devices, demonstrating promising efficiency improvements compared to traditional materials.

In addition to its electronic properties, 3-(Phenylethynyl)benzamide exhibits interesting thermal stability and mechanical robustness. These attributes make it suitable for high-temperature applications or as a component in composite materials. Researchers have also investigated its potential as a precursor for more complex structures, such as polymers or supramolecular assemblies. For instance, self-assembled monolayers (SAMs) formed from this compound have shown enhanced surface functionality, which could be exploited in sensor technologies or catalytic surfaces.

The biological activity of 3-(Phenylethynyl)benzamide has been another area of intense research. Studies have revealed that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. Furthermore, its ability to modulate specific cellular pathways has been explored, opening avenues for drug development targeting various diseases. Recent findings indicate that 3-(Phenylethynyl)benzamide may act as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and cancer progression.

The environmental impact and sustainability aspects of CAS No. 587878-77-1 are also gaining attention. Researchers are evaluating its biodegradability and ecological effects to ensure that its use aligns with green chemistry principles. Preliminary studies suggest that under aerobic conditions, this compound undergoes slow degradation, though further research is needed to fully understand its environmental fate.

In conclusion, 3-(Phenylethynyl)benzamide, with its unique structure and versatile properties, continues to be a focal point in diverse scientific disciplines. Its applications span from advanced materials to pharmaceuticals, with ongoing research uncovering new potential uses and optimizations. As scientific understanding deepens and technological advancements enable more efficient synthesis methods, this compound is poised to play an increasingly important role in both academic research and industrial applications.